1-(2-Hydroxy-4,6-dimethylphenyl)-ethanone

• CAS No.: 90-24-4
• Product Name: 1-(2-Hydroxy-4,6-dimethylphenyl)-ethanone
• Molecular Formula: C10H12O4
• Molecular Weight: 196.2 g/mol
• IUPAC Name: 1-(2-hydroxy-4,6-dimethoxyphenyl)ethanone
• Standard InChI: InChI=1S/C10H12O4/c1-6(11)10-8(12)4-7(13-2)5-9(10)14-3/h4-5,12H,1-3H3
• Standard InChIKey: FBUBVLUPUDBFME-UHFFFAOYSA-N
• SMILES: CC(=O)C1=C(C=C(C=C1OC)OC)O
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1OC)OC)O
• Appearance: Powder
• Melting Point: 82.0 °C; Mp 85-88 °; 85-88°C
• Physical Description: Solid
• Description: Xanthoxylin, also known as brevifolin or 6-methoxypaeonol, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. Xanthoxylin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, xanthoxylin is primarily located in the cytoplasm. Xanthoxylin is a borneol and camphor tasting compound that can be found in a number of food items such as herbs and spices, pomegranate, german camomile, and sweet orange. This makes xanthoxylin a potential biomarker for the consumption of these food products.; Xanthoxylin is a carboxylic ester. It derives from a phloroglucinol.
• Synonyms: 2’-hydroxy-4’,6’-dimethoxyacetophenone; 1-(2-Hydroxy-4,6-dimethoxyphenyl)ethanone; 1-Acetyl-2-hydroxy-4,6-dimethoxybenzene; 2,4-Di-O-methylphloroacetophenone; 2-Acetyl-3,5-dimethoxyphenol; 2’,4’-Dimethoxy-6’-hydroxyacetophenone; 2’-Hydroxy-4’,6’-dime
• PubChem Compound: 66654
• Last Modified: Nov 11 2021